Cas no 2229412-63-7 (2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene)

2-Chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring both chloro and trifluoromethoxy functional groups, which contribute to its reactivity and potential utility in synthetic chemistry. The presence of a chloropropenyl substituent enhances its versatility as an intermediate in the synthesis of agrochemicals, pharmaceuticals, or specialty chemicals. The trifluoromethoxy group imparts electron-withdrawing properties, influencing the compound's stability and reactivity in electrophilic or nucleophilic substitution reactions. Its structural features make it suitable for further functionalization, enabling applications in cross-coupling or cyclization reactions. Careful handling is advised due to the presence of reactive halogen substituents. This compound is primarily of interest in research and industrial fine chemical synthesis.
2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene structure
2229412-63-7 structure
Product Name:2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene
CAS No:2229412-63-7
MF:C10H7Cl2F3O
MW:271.063191652298
CID:6051101
PubChem ID:165793901
Update Time:2025-06-09

2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene
    • EN300-1945131
    • 2229412-63-7
    • Inchi: 1S/C10H7Cl2F3O/c1-6(5-11)7-2-3-9(8(12)4-7)16-10(13,14)15/h2-4H,1,5H2
    • InChI Key: PETPCRIUMHCYDF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(=C)CCl)=C1)OC(F)(F)F

Computed Properties

  • Exact Mass: 269.9826047g/mol
  • Monoisotopic Mass: 269.9826047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 9.2Ų

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Additional information on 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene

Comprehensive Analysis of 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene (CAS No. 2229412-63-7)

The compound 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene (CAS No. 2229412-63-7) is a specialized aromatic chemical with a unique structural framework. Its molecular formula, C10H7Cl2F3O, highlights the presence of chloro and trifluoromethoxy functional groups, which contribute to its distinct physicochemical properties. This compound has garnered attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. Researchers are particularly interested in its reactivity and stability under various conditions, making it a subject of ongoing studies.

One of the key features of 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene is its dual chloro-substitution, which enhances its electrophilic character. This property is critical in synthetic chemistry, where it serves as an intermediate for more complex molecules. The trifluoromethoxy group further augments its lipophilicity, a trait highly valued in drug design and pesticide formulation. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to minimize environmental impact, aligning with global sustainability goals.

In the context of agrochemical innovation, CAS No. 2229412-63-7 has been explored as a precursor for novel crop protection agents. Its structural motifs are analogous to those found in commercially successful pesticides, prompting investigations into its efficacy against resistant pest strains. Additionally, the pharmaceutical industry has shown interest in its potential as a building block for bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory compounds. These applications are frequently searched in academic and industrial databases, reflecting the compound's relevance in cutting-edge research.

From a material science perspective, the incorporation of 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene into polymers and coatings has been studied for its ability to impart flame retardancy and chemical resistance. This aligns with the growing demand for high-performance materials in electronics and automotive sectors. The compound's thermal stability and compatibility with other monomers make it a promising candidate for advanced material formulations, a topic frequently queried in patent literature and technical forums.

Analytical techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly employed to characterize CAS No. 2229412-63-7, ensuring purity and consistency for industrial applications. Quality control protocols are critical, as even minor impurities can affect downstream processes. This underscores the importance of reliable synthesis methods and stringent testing standards, which are often discussed in chemical manufacturing circles.

In summary, 2-chloro-4-(3-chloroprop-1-en-2-yl)-1-(trifluoromethoxy)benzene represents a versatile chemical entity with broad applicability across multiple industries. Its unique structural attributes and functional groups make it a valuable subject for research and development, particularly in fields prioritizing sustainability, efficiency, and innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of interdisciplinary studies, addressing both current challenges and future opportunities.

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